Cas no 2228327-40-8 (tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate)

• Product Name: tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate
• CAS No: 2228327-40-8
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6157262
• PubChem ID: 165828334
• Update Time: 2025-11-01

tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate
• EN300-2006110
• tert-butyl N-[(4-amino-1-methyl-1H-pyrazol-5-yl)methyl]carbamate
• 2228327-40-8

• Inchi： 1S/C10H18N4O2/c1-10(2,3)16-9(15)12-6-8-7(11)5-13-14(8)4/h5H,6,11H2,1-4H3,(H,12,15)
• InChI Key： JLEVNQAWNHEFOI-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C=NN1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate

Introduction to tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate (CAS No. 2228327-40-8)

tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate (CAS No. 2228327-40-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, an amino-substituted pyrazole ring, and a methylcarbamate moiety, which collectively contribute to its chemical stability and biological activity.

The tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate molecule is synthesized through a series of well-defined chemical reactions, typically involving the reaction of a tert-butyl isocyanate with an amino-substituted pyrazole derivative. The synthesis process is carefully controlled to ensure high purity and yield, making it suitable for use in both laboratory research and industrial applications.

Recent studies have highlighted the potential of tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral protein synthesis, thereby preventing the virus from replicating within host cells.

The pharmacokinetic properties of tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for drug development. Its high bioavailability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate in treating various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, tert-butyl N-(4-amino-1-methyl-1H-pyrazol-5-yl)methylcarbamate (CAS No. 2228327-40-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as a valuable asset in the field.